Cas no 2418595-98-7 ((2S)-5-Chloro-2,3-dihydro-1H-indole-2-carboxylic acid;hydrochloride)

• Product Name: (2S)-5-Chloro-2,3-dihydro-1H-indole-2-carboxylic acid;hydrochloride
• CAS No: 2418595-98-7
• MF: C₉H₉Cl₂NO₂
• MW: 234.079260587692
• CID: 6593483
• PubChem ID: 154577437
• Update Time: 2025-05-20

(2S)-5-Chloro-2,3-dihydro-1H-indole-2-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-26862954
• 2418595-98-7
• (2S)-5-chloro-2,3-dihydro-1H-indole-2-carboxylic acid hydrochloride
• (2S)-5-Chloro-2,3-dihydro-1H-indole-2-carboxylic acid;hydrochloride

• Inchi： 1S/C9H8ClNO2.ClH/c10-6-1-2-7-5(3-6)4-8(11-7)9(12)13;/h1-3,8,11H,4H2,(H,12,13);1H/t8-;/m0./s1
• InChI Key： BYKPWTMONIIYRW-QRPNPIFTSA-N
• SMILES： ClC1C=CC2=C(C=1)C[C@@H](C(=O)O)N2.Cl

Computed Properties

• Exact Mass: 233.0010339g/mol
• Monoisotopic Mass: 233.0010339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Additional information on (2S)-5-Chloro-2,3-dihydro-1H-indole-2-carboxylic acid;hydrochloride

Compound Introduction: (2S)-5-Chloro-2,3-dihydro-1H-indole-2-carboxylic acid;hydrochloride (CAS No. 2418595-98-7)

(2S)-5-Chloro-2,3-dihydro-1H-indole-2-carboxylic acid;hydrochloride, identified by its CAS number 2418595-98-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole derivatives family, a class of molecules widely recognized for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a chiral center at the 2-position and a chloro substituent at the 5-position, contribute to its unique chemical properties and biological interactions.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various pharmaceutical applications. This property is particularly crucial in drug formulation, where solubility plays a pivotal role in determining bioavailability and pharmacokinetic behavior. The indole core structure is well-documented for its involvement in multiple biological pathways, including those related to neurotransmission, immune response, and cancer cell proliferation.

Recent advancements in chemical biology have highlighted the importance of chiral compounds in drug development. The stereochemistry of (2S)-5-Chloro-2,3-dihydro-1H-indole-2-carboxylic acid;hydrochloride is critical in determining its interaction with biological targets. Studies have shown that enantiomeric purity significantly influences the efficacy and safety of pharmaceutical agents. The (S)-configuration at the 2-position of this molecule may confer specific pharmacological properties that are distinct from its (R)-enantiomer.

In the context of medicinal chemistry, indole derivatives have been extensively explored for their potential as therapeutic agents. The chloro substituent at the 5-position of the indole ring enhances the electrophilicity of the molecule, making it more reactive in various biochemical reactions. This reactivity is leveraged in drug design to facilitate interactions with enzymes and receptors involved in disease pathways.

Recent research has demonstrated the compound's promising activity in preclinical models of cancer. Specifically, studies have indicated that it may inhibit the activity of certain kinases and transcription factors that are aberrantly expressed in tumor cells. The mechanism of action likely involves modulation of signaling pathways such as MAPK and PI3K/Akt, which are critical for cell survival and proliferation. These findings suggest that (2S)-5-Chloro-2,3-dihydro-1H-indole-2-carboxylic acid;hydrochloride could be a valuable lead compound for further development into an anticancer therapeutic.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the indole ring system, followed by functional group modifications such as chlorination and hydrochloride salt formation. Advanced techniques in asymmetric synthesis are employed to achieve enantiomeric purity, which is essential for pharmaceutical applications.

The pharmacokinetic profile of (2S)-5-Chloro-2,3-dihydro-1H-indole-2-carboxylic acid;hydrochloride has been evaluated in animal models to assess its absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary data suggest that the compound exhibits moderate bioavailability and a reasonable half-life, indicating potential for repeated dosing regimens. Additionally, metabolic studies have identified key pathways involved in drug clearance, which can inform future optimization strategies.

Regulatory considerations are an integral part of bringing any new pharmaceutical agent to market. The development pipeline for (2S)-5-Chloro-2,3-dihydro-1H-indole-2-carboxylic acid;hydrochloride must navigate stringent guidelines set forth by agencies such as the FDA and EMA. These guidelines cover aspects ranging from synthetic quality control to toxicological assessments. Ensuring compliance with these regulations is essential for advancing the compound through clinical trials and eventual market approval.

The interdisciplinary nature of pharmaceutical research underscores the collaborative efforts required to develop new drugs like (2S)-5-Chloro-2,3-dihydro-1H-indole-2-carboxylic acid;hydrochloride. Chemists design and synthesize novel molecules, biologists evaluate their biological activity, pharmacologists assess their efficacy and safety profiles, and clinicians translate preclinical findings into clinical practice. This holistic approach is critical for translating laboratory discoveries into tangible therapeutic benefits for patients.

The future direction of research on this compound may include exploring its potential in combination therapies alongside other anti-cancer agents. Combination therapy has shown promise in overcoming drug resistance and improving patient outcomes in various diseases. Additionally, investigating novel synthetic routes to enhance yield and reduce costs could accelerate its development process.

In conclusion, (2S)-5-Chloro-2,3-dihydro-1H-indole-2-carboxylic acid;hydrochloride (CAS No. 2418595-98-7) represents a promising candidate for further exploration in pharmaceutical development. Its unique structural features, combined with preclinical evidence of biological activity, position it as a valuable asset in the quest for new therapeutic interventions. As research continues to uncover new insights into its mechanisms of action and pharmacokinetic properties, this compound holds significant potential to contribute to advancements in medicine.